BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to 1,3-
Dibenzylurea

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Dibenzylurea

Cat. No.: B110378

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,3-Dibenzylurea, a versatile compound
with applications in organic synthesis and potential biological activities. This document
consolidates key information on its nomenclature, chemical and physical properties, and its
emerging role in pharmaceutical research.

Synonyms and Alternative Names

1,3-Dibenzylurea is known by several alternative names in scientific literature and chemical
databases. A comprehensive list of these synonyms is provided below to aid in literature
searches and material procurement.

N,N'-Dibenzylurea[1][2][3]

e Urea, N,N'-bis(phenylmethyl)-[1][3]

e sym-Dibenzylurea[1][3]

e 1,3-bis(benzyl)urea[4][5][6]

e 1,3-bis(phenylmethyl)urea[4][5][6]

« NSC 408007[1][3][5]
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e Lacosamide Impurity C[3][6]

The definitive identifier for this compound is its CAS (Chemical Abstracts Service) number:
1466-67-7.[1][2][4][7]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,3-Dibenzylurea is presented in the
table below. This data is essential for its handling, storage, and application in experimental

settings.
Property Value Reference
Molecular Formula C15H16N20 (11121141071
Molecular Weight 240.30 g/mol (11041071

White to Off-White
Appearance ) ) ) [3][6]
Solid/Crystalline Solid

Boiling Point 476.9 °C at 760 mmHg [1][4]
Flash Point 191.6 °C [1114]
Density 1.121 g/cm3 [1114]

Soluble in organic solvents like
ethanol and acetone; low

Solubility solubility in water. Slightly [3][6]
soluble in DMSO and

Methanol.

Sealed in a dry place at room
Storage [1][4][8]
temperature.

Role in Research and Development

1,3-Dibenzylurea is a valuable molecule in the field of drug discovery and development. It has
been investigated for a range of biological activities and serves as a key intermediate in the
synthesis of various organic compounds.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cymitquimica.com/cas/1466-67-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1884445.htm
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/product/manchesterorganics/man424068222
https://www.lookchem.com/404.htm
https://www.synblock.com/product/1466-67-7.html
https://www.benchchem.com/product/b110378?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/US/en/product/manchesterorganics/man424068222
https://www.lookchem.com/404.htm
https://www.synblock.com/product/1466-67-7.html
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.synblock.com/product/1466-67-7.html
https://cymitquimica.com/cas/1466-67-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1884445.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://cymitquimica.com/cas/1466-67-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1884445.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.bldpharm.com/products/1466-67-7.html
https://www.benchchem.com/product/b110378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Recent studies have highlighted its potential as an inhibitor of soluble epoxide hydrolase (SEH),
an enzyme implicated in inflammatory processes.[9] Furthermore, derivatives of 1,3-
Dibenzylurea have demonstrated analgesic properties in a dose-dependent manner and have
been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-
2.[9] The compound has also been identified in the roots of medicinal plants like Moringa
oleifera and Pentadiplandra brazzeana.[9]

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and application of 1,3-
Dibenzylurea are proprietary and vary between research groups, a generalized synthetic
approach is outlined below. This workflow is based on common organic chemistry principles for
the formation of ureas.

General Synthesis Workflow

The synthesis of 1,3-Dibenzylurea can be achieved through the reaction of benzylamine with a
carbonyl source. A common method involves the use of phosgene or a phosgene equivalent.
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Caption: Generalized workflow for the synthesis of 1,3-Dibenzylurea.
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Logical Relationship of Synonyms

The various synonyms and identifiers for 1,3-Dibenzylurea are interconnected, with the CAS
number serving as the central, unambiguous identifier. The following diagram illustrates this
relationship.

Primary Identifier
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Caption: Relationship between the CAS number and various synonyms for 1,3-Dibenzylurea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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